Cas no 648895-74-3 (Pyrimidine, 2-[4-[1-(3-methylbutyl)-4-piperidinyl]-1-piperazinyl]-)

• Product Name: Pyrimidine, 2-[4-[1-(3-methylbutyl)-4-piperidinyl]-1-piperazinyl]-
• CAS No: 648895-74-3
• MF: C₁₈H₃₁N₅
• MW: 317.47224354744
• CID: 413279
• PubChem ID: 71378148
• Update Time: 2025-04-19

Pyrimidine, 2-[4-[1-(3-methylbutyl)-4-piperidinyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[4-[1-(3-methylbutyl)-4-piperidinyl]-1-piperazinyl]-
• 2-[4-[1-(3-methylbutyl)piperidin-4-yl]piperazin-1-yl]pyrimidine
• DTXSID10800770
• 2-{4-[1-(3-Methylbutyl)piperidin-4-yl]piperazin-1-yl}pyrimidine
• 648895-74-3

• Inchi： 1S/C18H31N5/c1-16(2)4-9-21-10-5-17(6-11-21)22-12-14-23(15-13-22)18-19-7-3-8-20-18/h3,7-8,16-17H,4-6,9-15H2,1-2H3
• InChI Key： PHUBUZXZBQSSRQ-UHFFFAOYSA-N
• SMILES： N1(CCN(C2N=CC=CN=2)CC1)C1CCN(CCC(C)C)CC1

Computed Properties

• Exact Mass: 317.25823
• Monoisotopic Mass: 317.25794601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.5